Cas no 78967-07-4 (Mofezolac)

• Product Name: Mofezolac
• CAS No: 78967-07-4
• MF: C₁₉H₁₇NO₅
• MW: 339.341985464096
• CID: 563697
• PubChem ID: 4237
• Update Time: 2024-12-09

Mofezolac Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Bis(4-methoxyphenyl)isoxazol-5-yl)acetic acid
• [3,4-Bis-(4-methoxyphenyl)isoxazol-5-yl]-acetic acid
• 5-Isoxazoleacetic acid,3,4-bis(4-methoxyphenyl)-
• MOFEZOLAC
• [3,4-bis(4-methoxyphenyl)-1,2-oxazol-5-yl]a
• 3,4-Bis((4-methoxyphenyl)-5-isooxazolyl)acetic acid
• 3,4-Bis(4-methoxyphenyl)-5-isoxazoleacetic acid
• 3,4-bis(p-Methoxyphenyl)-5-isoxazoleacetic acid
• Acetic acid, 3,4-bis(4-methoxyphenyl)-5-isooxazolyl-
• BRN 5986171
• CCRIS 4316
• Mofezolac [INN]
• Mofezolaco
• Mofezolaco [INN-Spanish]
• Mofezolacum
• Mofezolacum [INN-Latin]
• N-22
• UNII-RVJ0BV3H3Y
• N 22
• Mofezolac (TN)
• 5-Isoxazoleacetic acid, 3,4-bis(4-methoxyphenyl)-
• RVJ0BV3H3Y
• C19H17NO5
• (3,4-bis(4-methoxyphenyl)-5-isoxazolyl)acetic acid
• [3,4-Bis-(4-me
• IDI1_009937
• MOFEZOLAC [JAN]
• DJEIHHYCDCTAAH-UHFFFAOYSA-N
• [3,4-Bis-(4-methoxy-phenyl)isoxazol-5-yl]acetic acid
• NCGC00167563-01
• MLS006011640
• CBKinase1_012222
• HMS1422O02
• AKOS000523630
• N16836
• [3,4-bis(4-methoxyphenyl)isoxazol-5-yl]acetic acid
• CAS-78967-07-4
• 2-[3,4-bis(4-methoxyphenyl)-1,2-oxazol-5-yl]acetic acid
• 78967-07-4
• BDBM50376383
• D01718
• Disopain
• BRD-K49372556-001-02-5
• CS-0079262
• [3,4-bis(4-methoxyphenyl)-1,2-oxazol-5-yl]acetic acid
• HY-120824
• DTXSID1046716
• MOFEZOLAC [MART.]
• DTXCID9026716
• Oprea1_588700
• 63X
• Tox21_112558
• 3,4,-Di(p-methoxyphenyl)isoxazol-5-acetic Acid
• MOFEZOLAC [WHO-DD]
• AS-68999
• SCHEMBL151701
• CHEBI:31860
• [3,4-bis(4-methoxyphenyl)-5-isoxazolyl]acetic acid
• SMR000069874
• BB 0262402
• CHEMBL259972
• CCG-107450
• Oprea1_261181
• Mofezolac (JAN/INN)
• MOFEZOLAC [MI]
• BRD-K49372556-001-01-7
• CBKinase1_024622
• Q15409378
• NS00121011
• A914371
• IFLab1_003830
• 3,4-Bis(4-methoxyphenyl)-5-isoxazoleacetic acid (ACI)
• 2-(3,4-Bis(4-methoxyphenyl)isoxazol-5-yl)aceticacid
• N-22 compound
• Mofezolacum (INN-Latin)
• 3,4-DMPIAA
• MOFEZOLAC (MART.)
• STK973280
• Mofezolaco (INN-Spanish)
• Mofezolac?
• DA-75652
• (3,4-di-(4-methoxyphenyl)-5-isoxazolyl)acetic acid
• N 22 compound
• BRD-K49372556-001-04-1
• Mofezolac

• MDL： MFCD00712149
• Inchi： 1S/C19H17NO5/c1-23-14-7-3-12(4-8-14)18-16(11-17(21)22)25-20-19(18)13-5-9-15(24-2)10-6-13/h3-10H,11H2,1-2H3,(H,21,22)
• InChI Key： DJEIHHYCDCTAAH-UHFFFAOYSA-N
• SMILES： O=C(CC1=C(C2C=CC(OC)=CC=2)C(C2C=CC(OC)=CC=2)=NO1)O
• BRN： 5986171

Computed Properties

• Exact Mass: 339.111
• Monoisotopic Mass: 339.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.8
• XLogP3: 3.1

Experimental Properties

• Density: 1.250±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 147.5 ºC
• Boiling Point: 527.2°C at 760 mmHg
• Flash Point: 272.7°C
• Refractive Index: 1.579
• Solubility: Almost insoluble (0.028 g/l) (25 º C),
• pka: pKa ~3.3(at 25℃)

Mofezolac Security Information

• Signal Word：Warning
• Hazard Statement： H317-H319
• Warning Statement： P280-P305+P351+P338
• Toxicity：LD50 in male, female mice, male, female rats (mg/kg): 1528, 1740, 920, 887 orally; 275, 321, 378, 342 i.p.; 612, 545, 572, 510 s.c. (Satoh)
• Storage Condition：Sealed in dry,2-8°C(BD140239)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles